N-(3-Hydroxypentyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(3-hydroxypentyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H24N2O3/c1-3-12(17)5-8-15-14(19)11-6-9-16(10-7-11)13(18)4-2/h4,11-12,17H,2-3,5-10H2,1H3,(H,15,19)
• InChI Key: MJMZXVQDSPBBKW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCNC(=O)C1CCN(CC1)C(=O)C=C)O
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

“N-(3-Hydroxypentyl)-1-prop-2-enoylpiperidine-4-carboxamide” is a synthetic cannabinoid. It is a phase I metabolite of JWH-018, a synthetic cannabinoid found in several versions of the herbal mixture "Spice". The metabolite has been found to have higher toxicity than its parent drug.

Safety and Hazards

The safety data sheet for the related compound “(±)-JWH 018 N-(3-hydroxypentyl) metabolite” indicates that it is highly flammable and toxic if swallowed, in contact with skin, or if inhaled. It may cause damage to the central nervous system and the visual organs.

Future Directions

Research on synthetic cannabinoids and their metabolites is ongoing. Future studies may focus on further elucidating the toxicological mechanisms of these compounds and developing methods for their detection and analysis.